Cas no 925424-90-4 (4,4,5,5-Tetramethyl-2-(5-octyl-2-thienyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(5-octyl-2-thienyl)-1,3,2-dioxaborolane
• CAS No: 925424-90-4
• MF: C₁₈H₃₁BO₂S
• MW: 322.313544511795
• MDL: MFCD28360688
• CID: 4744016
• PubChem ID: 57764015
• Update Time: 2026-02-26

4,4,5,5-Tetramethyl-2-(5-octyl-2-thienyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 5-n-Octylthiophene-2-boronic acid pinacol ester
• 4,4,5,5-Tetramethyl-2-(5-octylthiophen-2-yl)-1,3,2-dioxaborolane
• 2-Octyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)thiophene
• 4,4,5,5-Tetramethyl-2-(5-octyl-2-thienyl)-1,3,2-dioxaborolane
• SCHEMBL12276242
• D71879
• 5-N-Octylthiophene-2-boronicacidpinacolester
• MFCD28360688
• CS-0189630
• 925424-90-4

• MDL： MFCD28360688
• Inchi： 1S/C18H31BO2S/c1-6-7-8-9-10-11-12-15-13-14-16(22-15)19-20-17(2,3)18(4,5)21-19/h13-14H,6-12H2,1-5H3
• InChI Key： ABYGGXFANQPGOX-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1B1OC(C)(C)C(C)(C)O1)CCCCCCCC

Computed Properties

• Exact Mass: 322.2137816g/mol
• Monoisotopic Mass: 322.2137816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7